Cas no 1804187-61-8 (1-Bromo-1-(2-(bromomethyl)-6-(difluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(bromomethyl)-6-(difluoromethoxy)phenyl)propan-2-one
• CAS No: 1804187-61-8
• MF: C₁₁H₁₀Br₂F₂O₂
• MW: 372.000709056854
• CID: 4793034
• Update Time: 2025-06-07

1-Bromo-1-(2-(bromomethyl)-6-(difluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(bromomethyl)-6-(difluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C11H10Br2F2O2/c1-6(16)10(13)9-7(5-12)3-2-4-8(9)17-11(14)15/h2-4,10-11H,5H2,1H3
• InChI Key： KPPPGNSFKVPYGL-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=CC=1CBr)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 264
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(2-(bromomethyl)-6-(difluoromethoxy)phenyl)propan-2-one

Introduction to 1-Bromo-1-(2-(bromomethyl)-6-(difluoromethoxy)phenyl)propan-2-one (CAS No. 1804187-61-8)

The compound 1-Bromo-1-(2-(bromomethyl)-6-(difluoromethoxy)phenyl)propan-2-one, identified by the CAS number 1804187-61-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom attached to a propanone group and a substituted phenyl ring. The phenyl ring is further substituted with a bromomethyl group and a difluoromethoxy group, adding complexity and functionality to the molecule.

Chemical Structure and Properties

The molecular structure of 1-Bromo-1-(2-(bromomethyl)-6-(difluoromethoxy)phenyl)propan-2-one is highly intricate, featuring a central propanone moiety connected to a phenyl ring. The phenyl ring is substituted at the 2-position with a bromomethyl group (-CH2Br) and at the 6-position with a difluoromethoxy group (-OCHF2). This substitution pattern not only enhances the molecule's stability but also imparts unique electronic and steric properties. The presence of multiple halogen atoms (bromine and fluorine) contributes to the compound's high reactivity and selectivity in various chemical reactions.

Synthesis and Applications

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and ketone formations. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis process, thereby improving yield and purity.

One of the most promising applications of 1-Bromo-1-(2-(bromomethyl)-6-(difluoromethoxy)phenyl)propan-2-one is in the field of drug discovery. Its unique structure makes it an excellent candidate for developing novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. The bromine atoms in the molecule can act as leaving groups, enabling further functionalization to create bioactive derivatives.

Pharmacological Studies

Recent pharmacological studies have highlighted the potential of this compound as a lead molecule for drug development. In vitro experiments have demonstrated its ability to inhibit key enzymes involved in disease progression, such as kinases and proteases. Additionally, preclinical studies in animal models have shown promising results in terms of efficacy and safety profiles.

Environmental Impact

Despite its potential benefits, the environmental impact of 1-Bromo-1-(2-(bromomethyl)-6-(difluoromethoxy)phenyl)propan-2-one must be carefully considered. The presence of halogen atoms raises concerns about its persistence in the environment and potential toxicity to aquatic organisms. However, ongoing research is focused on developing sustainable practices for its production and disposal to minimize ecological risks.

Future Directions

The future of this compound lies in its further exploration for therapeutic applications and the development of greener synthetic methods. Collaborative efforts between chemists, pharmacologists, and environmental scientists are essential to unlock its full potential while ensuring responsible use.